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Compound of Interest

Compound Name: Neodecanoic acid, potassium salt

Cat. No.: B1629784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental impact and

biodegradability of Potassium Neodecanoate. The information is compiled from a review of

scientific literature and regulatory data, with a focus on providing quantitative data, detailed

experimental methodologies, and visual representations of key processes.

Executive Summary
Potassium neodecanoate, the potassium salt of neodecanoic acid, is a branched-chain C10

carboxylic acid salt. It is recognized for its ready biodegradability and low potential for

environmental toxicity. Multiple sources indicate that Potassium Neodecanoate achieves a high

rate of biodegradation in aerobic environments, breaking down into carbon dioxide, water, and

biomass.[1] Its ecotoxicological profile suggests a low risk to aquatic organisms. This document

synthesizes the available data on its environmental fate, including biodegradability and

ecotoxicity, and provides detailed protocols for the standardized tests used to evaluate these

endpoints.
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Property Value

Chemical Name Potassium neodecanoate

CAS Number 26761-42-2

Molecular Formula C₁₀H₁₉KO₂

Molecular Weight 212.35 g/mol

Structure
A mixture of isomers of potassium salts of highly

branched C10 tertiary carboxylic acids.

Environmental Fate and Transport
The environmental fate of Potassium Neodecanoate is largely governed by the properties of its

dissociated form, the neodecanoate anion.

Partitioning
Parameter Value Description

Log Kₒw (Octanol-Water

Partition Coefficient)
3.83 (for neodecanoic acid)

Indicates a moderate potential

for partitioning into organic

matter.

Log Kₒc (Soil Organic Carbon-

Water Partitioning Coefficient)
2.08 (for neodecanoic acid)

Suggests that neodecanoic

acid is slightly mobile in soil.

Bioaccumulation
Parameter Value Description

Bioconcentration Factor (BCF) <225 (for neodecanoic acid)

Indicates a low potential for

bioaccumulation in aquatic

organisms.

Biodegradability
Potassium neodecanoate is considered to be readily biodegradable.[2] This classification is

supported by data from standardized international testing protocols.
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Aerobic Biodegradation in Water
Test Guideline Result Timeframe

OECD 301B (CO₂ Evolution

Test)
>90% biodegradation 28 days

It is important to note that some sources have reported lower biodegradability for the parent

compound, neodecanoic acid (10-30% in 28 days).[3] This difference may be attributable to the

physical form of the substance tested; the potassium salt is more water-soluble, which can

enhance its bioavailability to microorganisms and lead to a higher rate of biodegradation.

Biodegradation in Soil
While specific quantitative data for the biodegradation of Potassium Neodecanoate in soil is

limited, the biodegradation of carboxylic acids in soil is a well-established process.[4] The rate

of degradation is influenced by factors such as soil type, temperature, moisture, and microbial

population.

Ecotoxicity
The available data, primarily on neodecanoic acid, indicates a low level of toxicity to aquatic

organisms.

Aquatic Toxicity
Organism Test Guideline Endpoint Value (mg/L)

Fish (Oncorhynchus

mykiss)
OECD 203 96-hour LC₅₀ >100 - <300

Invertebrates

(Daphnia magna)
OECD 202 48-hour EC₅₀ >100

Algae

(Pseudokirchneriella

subcapitata)

OECD 201 72-hour EL₅₀ >100
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The following sections provide detailed methodologies for the key experiments cited in this

guide, based on the Organisation for Economic Co-operation and Development (OECD)

Guidelines for the Testing of Chemicals.

Ready Biodegradability - OECD 301B (CO₂ Evolution
Test)
This test method evaluates the ultimate aerobic biodegradability of an organic compound by

measuring the amount of carbon dioxide produced.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

microorganisms from a mixed population (e.g., activated sludge) and incubated under aerobic

conditions in the dark or diffuse light. The amount of CO₂ evolved is measured and is

expressed as a percentage of the theoretical maximum CO₂ (ThCO₂) that would be produced

from the complete oxidation of the test substance.

Methodology:

Test Substance Preparation: A known concentration of Potassium Neodecanoate is added to

a mineral salt medium.

Inoculum: Activated sludge from a sewage treatment plant is typically used as the microbial

inoculum.

Test Setup: The test mixture is placed in a sealed vessel connected to a CO₂ trapping

system (e.g., containing barium hydroxide or sodium hydroxide).

Incubation: The vessels are incubated at a constant temperature (typically 20-25°C) for 28

days.

CO₂ Measurement: The amount of CO₂ produced is determined periodically by titrating the

remaining hydroxide in the trapping solution or by using an inorganic carbon analyzer.

Controls: Blank controls (inoculum only) are run to account for endogenous CO₂ production.

A reference substance (e.g., sodium benzoate) is also tested to ensure the viability of the

inoculum.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The percentage of biodegradation is calculated based on the cumulative CO₂

produced relative to the ThCO₂. A substance is considered readily biodegradable if it

reaches the pass level of 60% ThCO₂ within a 10-day window during the 28-day test.[1][5]

Fish, Acute Toxicity Test - OECD 203
This test determines the concentration of a substance that is lethal to 50% of a test population

of fish (LC₅₀) over a 96-hour exposure period.

Principle: Fish are exposed to the test substance added to water at a range of concentrations

for 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC₅₀ is calculated at

the end of the exposure period.

Methodology:

Test Organism: A recommended fish species, such as the Rainbow Trout (Oncorhynchus

mykiss) or Zebrafish (Danio rerio), is used.

Test Concentrations: A geometric series of at least five concentrations of the test substance

is prepared in the test water.

Exposure: Fish are introduced to the test and control vessels. The test is typically conducted

under static, semi-static, or flow-through conditions.

Observations: The number of dead fish in each vessel is recorded at 24, 48, 72, and 96

hours. Any abnormal behavior is also noted.

Data Analysis: The LC₅₀ and its 95% confidence limits are calculated for each observation

period using appropriate statistical methods (e.g., probit analysis).[6]

Daphnia sp., Acute Immobilisation Test - OECD 202
This test determines the concentration of a substance that immobilizes 50% of a test

population of Daphnia (EC₅₀) over a 48-hour exposure period.

Principle: Young daphnids (Daphnia magna or Daphnia pulex) are exposed to the test

substance at a range of concentrations for 48 hours. The number of immobilized daphnids is

recorded at 24 and 48 hours, and the EC₅₀ is calculated.
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Methodology:

Test Organism: Young daphnids (less than 24 hours old) are used.

Test Concentrations: A geometric series of at least five concentrations of the test substance

is prepared in the test water.

Exposure: Daphnids are placed in the test and control vessels. The test is conducted under

static conditions.

Observations: The number of immobilized daphnids (those that are unable to swim within 15

seconds after gentle agitation) is counted at 24 and 48 hours.

Data Analysis: The EC₅₀ and its 95% confidence limits are calculated for each observation

period.[2][7]

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test - OECD 201
This test determines the effect of a substance on the growth of a selected species of freshwater

algae or cyanobacteria.

Principle: Exponentially growing cultures of algae are exposed to various concentrations of the

test substance over a 72-hour period. The inhibition of growth in relation to a control is

determined.

Methodology:

Test Organism: A recommended species of green algae (e.g., Pseudokirchneriella

subcapitata) is used.

Test Concentrations: A geometric series of at least five concentrations of the test substance

is prepared in a nutrient-rich growth medium.

Exposure: The algal cultures are exposed to the test substance under controlled conditions

of temperature, light, and pH for 72 hours.
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Growth Measurement: Algal growth is measured at least every 24 hours using a suitable

method (e.g., cell counts, fluorometry).

Data Analysis: The concentration that causes a 50% reduction in growth (EC₅₀) is calculated,

based on either the growth rate or the yield.[8]

Visualizations
Biodegradation Pathway
The primary mechanism for the biodegradation of neodecanoic acid, a branched-chain fatty

acid, is expected to be through beta-oxidation. This metabolic process involves the sequential

removal of two-carbon units from the fatty acid chain. For branched-chain fatty acids, additional

enzymatic steps are required to handle the branch points.
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Caption: Generalized biodegradation pathway of Potassium Neodecanoate via beta-oxidation.

Experimental Workflow for OECD 301B Biodegradability
Test
The following diagram illustrates the key steps involved in performing a ready biodegradability

test according to the OECD 301B guideline.
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Caption: Workflow for the OECD 301B CO₂ Evolution Test.
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Conclusion
The available scientific data indicates that Potassium Neodecanoate is a readily biodegradable

substance with a low potential for aquatic toxicity and bioaccumulation. Its favorable

environmental profile makes it a suitable choice for applications where environmental

compatibility is a key consideration. The standardized OECD test methods provide a robust

framework for assessing the environmental fate and ecotoxicological effects of such chemical

substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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